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Compound of Interest

Compound Name: 5-Hydroxy Flunixin-d3

Cat. No.: B15557027

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Hydroxy Flunixin-d3 is the deuterated form of 5-Hydroxy Flunixin, the major metabolite of

the non-steroidal anti-inflammatory drug (NSAID) Flunixin. Due to its structural similarity and

mass difference from the endogenous metabolite, 5-Hydroxy Flunixin-d3 serves as an ideal

internal standard for quantitative bioanalytical assays using mass spectrometry. This technical

guide provides an in-depth overview of its properties, the metabolic pathway of its parent

compound, and detailed experimental protocols for its application in analytical methods.

Core Data Presentation
The following table summarizes the key chemical and physical properties of 5-Hydroxy
Flunixin-d3.
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Property Value Reference

CAS Number 1185088-54-3 [1]

Molecular Formula C₁₄H₈D₃F₃N₂O₃ [1]

Molecular Weight 315.26 g/mol [1]

Metabolic Pathway of Flunixin
Flunixin undergoes metabolism in the liver, primarily through hydroxylation to form 5-Hydroxy

Flunixin. This biotransformation is catalyzed by Cytochrome P450 (CYP) enzymes. The

metabolic pathway is crucial for understanding the pharmacokinetics of Flunixin and the

detection of its residues in biological matrices.

Flunixin 5-Hydroxy FlunixinHydroxylationCytochrome P450 
 (e.g., CYP1A1, CYP2E1, CYP3A family)

Catalyzes

Click to download full resolution via product page

Caption: Metabolic conversion of Flunixin to 5-Hydroxy Flunixin.

Application as an Internal Standard in LC-MS/MS
Analysis
5-Hydroxy Flunixin-d3 is predominantly used as an internal standard in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) methods to accurately quantify 5-

Hydroxy Flunixin in various biological samples. The deuterated standard co-elutes with the

analyte but is distinguished by its higher mass, allowing for correction of matrix effects and

variations in sample processing and instrument response.

Experimental Protocols
Below are detailed methodologies from published studies for the determination of 5-Hydroxy

Flunixin using 5-Hydroxy Flunixin-d3 as an internal standard.
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Method 1: Determination of 5-Hydroxy Flunixin in Raw
Bovine Milk
This method was developed for the sensitive and selective quantification of 5-Hydroxy Flunixin

in bovine milk.

Sample Preparation Workflow
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Start: Acidified Whole Milk Sample

Add 5-Hydroxy Flunixin-d3 
 (Internal Standard)

Solvent Precipitation/Extraction 
 (Acetone/Ethyl Acetate)

Centrifugation

Collect Supernatant

Solid Phase Extraction (SPE) 
 (Strong Cation Exchange Cartridge)

Elution

Evaporation and Reconstitution

Analysis by LC-MS/MS

Click to download full resolution via product page

Caption: Workflow for milk sample preparation.
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LC-MS/MS Conditions

Parameter Condition

Chromatography
High-Performance Liquid Chromatography

(HPLC)

Mass Spectrometry Tandem Mass Spectrometry (MS/MS)

Ionization Mode Electrospray Ionization (ESI), Positive

Monitored Transitions

Specific precursor and product ions for both 5-

Hydroxy Flunixin and 5-Hydroxy Flunixin-d3 are

monitored.

Method Validation Data

The following table summarizes the validation parameters for the analytical method for the non-

deuterated 5-Hydroxy Flunixin.

Parameter Result

Mean Recovery 101%

Coefficient of Variation (%CV) 5%

Lower Limit of Quantitation (LLOQ) 1 ppb

Upper Limit of Quantitation (ULOQ) 150 ppb

Theoretical Limit of Detection (LOD) 0.2 ppb

Method 2: Determination of Flunixin and 5-Hydroxy
Flunixin in Livestock and Fishery Products
This method describes a quantitative analysis of Flunixin and 5-Hydroxy Flunixin in various

animal-derived food products.

Sample Preparation Workflow
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Start: Homogenized Tissue Sample

Add 5-Hydroxy Flunixin-d3 
 (Internal Standard)

Extraction with Organic Solvent

Purification with C18 Sorbent

Concentration and Reconstitution 
 (Methanol-based solvent)

Filtration

Analysis by LC-MS/MS

Click to download full resolution via product page

Caption: Workflow for tissue sample preparation.

Method Validation Data for 5-Hydroxy Flunixin

The performance of this method was evaluated across various matrices.
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Matrix Recovery (%)
Coefficient of Variation
(%CV)

Milk 94.0 - 108 3.1 - 9.3

Beef 83.3 - 106 2.2 - 20

Chicken 83.3 - 106 2.2 - 20

Egg 83.3 - 106 2.2 - 20

Flatfish 83.3 - 106 2.2 - 20

Shrimp 83.3 - 106 2.2 - 20

Limits of Detection (LOD) and Quantification (LOQ) for 5-Hydroxy Flunixin

Parameter Range (µg/kg)

LOD 2 - 10

LOQ 6 - 33

Synthesis and Characterization
Detailed information regarding the specific synthesis and characterization of 5-Hydroxy
Flunixin-d3 is not extensively available in peer-reviewed scientific literature. It is typically

sourced from commercial suppliers who specialize in the synthesis of isotopically labeled

compounds for research purposes. The synthesis would likely involve the use of a deuterated

precursor of Flunixin, followed by a hydroxylation step, or direct deuteration of 5-Hydroxy

Flunixin. The final product is characterized by the supplier to confirm its chemical identity,

purity, and isotopic enrichment, often via techniques like mass spectrometry and Nuclear

Magnetic Resonance (NMR) spectroscopy.

Conclusion
5-Hydroxy Flunixin-d3 is an essential tool for the accurate quantification of 5-Hydroxy Flunixin

in complex biological matrices. Its use as an internal standard in LC-MS/MS assays is well-

established and validated across various sample types. This guide provides researchers with
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the fundamental information and established methodologies to effectively utilize 5-Hydroxy
Flunixin-d3 in their analytical workflows. While detailed synthesis and characterization data

are proprietary to commercial suppliers, its performance as a reliable internal standard is

demonstrated in the cited literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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